![molecular formula C14H23Cl2NO4 B6056773 1-[bis(2-hydroxyethyl)amino]-3-[(4-chlorobenzyl)oxy]-2-propanol hydrochloride](/img/structure/B6056773.png)
1-[bis(2-hydroxyethyl)amino]-3-[(4-chlorobenzyl)oxy]-2-propanol hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[bis(2-hydroxyethyl)amino]-3-[(4-chlorobenzyl)oxy]-2-propanol hydrochloride, also known as 'Phenoxybenzamine hydrochloride,' is a medication used to treat high blood pressure and sweating associated with certain tumors. It is classified as an alpha-blocker drug that works by relaxing blood vessels and improving blood flow.
Mechanism of Action
Phenoxybenzamine hydrochloride works by blocking the alpha-adrenergic receptors present in the smooth muscles of blood vessels, resulting in their relaxation and increased blood flow. It also blocks the release of adrenaline and noradrenaline hormones, which further helps in reducing blood pressure. The drug has a long-lasting effect and is slowly metabolized by the liver.
Biochemical and Physiological Effects:
The use of Phenoxybenzamine hydrochloride has been associated with several biochemical and physiological effects. It has been shown to increase plasma renin activity, which is an enzyme that regulates blood pressure. It also increases the excretion of sodium and water, leading to a decrease in blood volume. The drug has been found to have a positive effect on lipid metabolism, reducing the levels of low-density lipoprotein (LDL) cholesterol and increasing the levels of high-density lipoprotein (HDL) cholesterol.
Advantages and Limitations for Lab Experiments
Phenoxybenzamine hydrochloride is widely used in laboratory experiments to study the effects of alpha-blockers on blood vessels and blood pressure regulation. It has been found to be a useful tool in investigating the mechanisms underlying hypertension and autonomic dysfunction. However, the drug has some limitations, such as its non-specificity for alpha-adrenergic receptors, which can lead to unwanted side effects. It can also cause orthostatic hypotension, a condition in which blood pressure drops upon standing up, leading to dizziness and fainting.
Future Directions
There are several future directions for the research on Phenoxybenzamine hydrochloride. One of the areas of interest is the development of more selective alpha-blockers that target specific subtypes of alpha-adrenergic receptors. This could lead to the development of more effective and safer drugs for the treatment of hypertension and autonomic dysfunction. Another area of research is the investigation of the potential use of Phenoxybenzamine hydrochloride in the treatment of other medical conditions, such as migraine headaches and urinary incontinence.
Conclusion:
Phenoxybenzamine hydrochloride is a medication with a long history of use in the treatment of hypertension and autonomic dysfunction. It works by blocking the alpha-adrenergic receptors present in the smooth muscles of blood vessels, leading to their relaxation and increased blood flow. The drug has several biochemical and physiological effects, such as increasing plasma renin activity and improving lipid metabolism. While it has some limitations, it remains a useful tool in laboratory experiments investigating blood pressure regulation and autonomic dysfunction. Further research is needed to explore its potential use in the treatment of other medical conditions and to develop more selective alpha-blockers.
Synthesis Methods
Phenoxybenzamine hydrochloride is synthesized by the reaction of 4-chlorobenzyl chloride with N,N-bis(2-hydroxyethyl)amine in the presence of a base, followed by acidification with hydrochloric acid. The resulting product is a white crystalline powder that is soluble in water and ethanol.
Scientific Research Applications
Phenoxybenzamine hydrochloride has been extensively studied for its potential therapeutic applications in various medical conditions. It has been found to be effective in the treatment of pheochromocytoma, a rare tumor that secretes excessive amounts of adrenaline and noradrenaline hormones. It is also used to manage symptoms associated with autonomic dysfunction, such as Raynaud's phenomenon, which causes the blood vessels in the fingers and toes to narrow, leading to pain and numbness.
properties
IUPAC Name |
1-[bis(2-hydroxyethyl)amino]-3-[(4-chlorophenyl)methoxy]propan-2-ol;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22ClNO4.ClH/c15-13-3-1-12(2-4-13)10-20-11-14(19)9-16(5-7-17)6-8-18;/h1-4,14,17-19H,5-11H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIYWTFGBOKNKPG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1COCC(CN(CCO)CCO)O)Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23Cl2NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.